1-(4-methoxybenzyl)-3-methyl-5-nitro-1H-indazole

• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-methyl-5-nitroindazole
• InChI: InChI=1S/C16H15N3O3/c1-11-15-9-13(19(20)21)5-8-16(15)18(17-11)10-12-3-6-14(22-2)7-4-12/h3-9H,10H2,1-2H3
• InChI Key: QELQYFDTPLVUQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)OC

Description

1-(4-methoxybenzyl)-3-methyl-5-nitro-1H-indazole is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-methyl-5-nitro-1H-indazole (1.0 g, 5.6 mmol) was dissolved in DMF (11.2 mmol) and cesium carbonate (2.0 g, 6.2 mmol) added. The slurry was cooled to 0° C. and p-methoxy benzyl chloride (0.97 g, 6.2 mmol) added to vigorously stirred slurry drop wise. The slurry was stirred at 0° C. for 1 hour, the cooling bath removed and the mixture stirred at RT for 3 h. The mixture was diluted with 4:1 water:saturated sodium bicarbonate (200 ml), extracted with EtOAc (3×50 ml), the organic fractions combined, washed with brine, dried over Na2SO4, filtered and the volatiles removed in vacuum. The product was purified by chromatography on SiO2 eluting with 30% acetone:hexanes to give the titled compound.